Cas no 2241139-50-2 (4-Quinazolinecarboxylic acid, lithium salt (1:1))

• Product Name: 4-Quinazolinecarboxylic acid, lithium salt (1:1)
• CAS No: 2241139-50-2
• MF: C₉H₇LiN₂O₂
• MW: 182.105081796646
• CID: 5599586
• PubChem ID: 138039767
• Update Time: 2023-08-23

4-Quinazolinecarboxylic acid, lithium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• 4-Quinazolinecarboxylic acid, lithium salt (1:1)
• EN300-6478043
• 2241139-50-2
• SCHEMBL21818896
• lithium(1+) ion quinazoline-4-carboxylate

• Inchi： 1S/C9H6N2O2.Li.H/c12-9(13)8-6-3-1-2-4-7(6)10-5-11-8;;/h1-5H,(H,12,13);;
• InChI Key： OEZOWCCWDVOPEZ-UHFFFAOYSA-N
• SMILES： C(C1=NC=NC2C=CC=CC1=2)(=O)O.[LiH]

Computed Properties

• Exact Mass: 180.05110584g/mol
• Monoisotopic Mass: 180.05110584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 213
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.9Ų